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Compound of Interest

Compound Name: Nicarbazin

Cat. No.: B1678737 Get Quote

Nicarbazin: A Comprehensive Technical Guide
An In-Depth Analysis of its Chemical Structure,
Properties, and Mechanisms of Action
For Researchers, Scientists, and Drug Development Professionals

Introduction
Nicarbazin is a synthetic chemical compound widely utilized in the poultry industry as a potent

coccidiostat and, in a different application, as a contraceptive agent for avian species.[1] Its

efficacy stems from its unique chemical nature as an equimolar complex of two distinct

molecules: 4,4'-dinitrocarbanilide (DNC) and 2-hydroxy-4,6-dimethylpyrimidine (HDP). This

guide provides a detailed technical overview of Nicarbazin, focusing on its chemical structure,

physicochemical properties, analytical methodologies for its characterization, and its

mechanisms of action.

Chemical Structure and Identification
Nicarbazin is not a single molecular entity but a stable, equimolar complex formed between

DNC and HDP. The DNC component is the biologically active moiety responsible for its

therapeutic and contraceptive effects, while the HDP component enhances the absorption of

DNC in the gastrointestinal tract.

4,4'-Dinitrocarbanilide (DNC)
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IUPAC Name: 1,3-bis(4-nitrophenyl)urea

Molecular Formula: C₁₃H₁₀N₄O₅

Molecular Weight: 302.25 g/mol [2]

2-Hydroxy-4,6-dimethylpyrimidine (HDP)

IUPAC Name: 4,6-dimethylpyrimidin-2-ol

Molecular Formula: C₆H₈N₂O

Molecular Weight: 124.14 g/mol [2]

Nicarbazin Complex

IUPAC Name: N,N′-Bis(4-nitrophenyl)urea—4,6-dimethylpyrimidin-2(1H)-one (1/1)[2]

CAS Number: 330-95-0

Molecular Formula: C₁₉H₁₈N₆O₆[2]

Molecular Weight: 426.39 g/mol [2]

Physicochemical Properties
The physicochemical properties of Nicarbazin and its components are crucial for its

formulation, delivery, and pharmacokinetic profile. The complex itself has low solubility in water,

but upon ingestion, it dissociates into its more soluble components.
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Property Value Reference

Appearance
Pale yellow or greenish-yellow

powder
[2]

Melting Point
260-275 °C (with

decomposition)
[2][3]

Solubility

Water: Practically insoluble

(DNC: <0.02 mg/L, HDP: ~70

g/L)

[2]

Organic Solvents: Slightly

soluble in dimethylformamide

(DMF) and dimethyl sulfoxide

(DMSO); very slightly soluble

in ethanol, ether, and

chloroform. The complex

dissociates in DMF and

DMSO.

[2]

Log Kow (Octanol-Water

Partition Coefficient)
DNC: 3.6 (pH 5-9) [2]

HDP: -0.94 (pH 5-9) [2]

pKa
No dissociable moiety reported

for the complex.

Vapor Pressure
Expected to be negligible at

ambient temperatures.

UVmax
298 nm (in concentrated

H₂SO₄)
[2]

Mechanism of Action
Nicarbazin exhibits two primary biological activities: anticoccidial and avian contraceptive.

Anticoccidial Activity
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Nicarbazin is highly effective against various species of the protozoan parasite Eimeria, the

causative agent of coccidiosis in poultry. Its primary mechanism of action is the inhibition of the

development of the second-generation schizonts in the parasite's life cycle.[1] This disruption

prevents the parasite from multiplying within the intestinal cells of the host, thus mitigating the

pathology of the disease.

Avian Contraceptive Effects
Nicarbazin's contraceptive properties are primarily attributed to the DNC component, which

interferes with the formation of the vitelline membrane of the egg.[1][4] The vitelline membrane

is a critical structure that separates the yolk from the albumen and provides structural integrity

to the yolk.[5]

The proposed molecular mechanisms for this effect include:

Disruption of Calcium Homeostasis: The HDP component of Nicarbazin has been shown to

act as a calcium ionophore, increasing intracellular calcium levels.[6][7][8] Altered calcium

signaling can disrupt numerous cellular processes, including those involved in the formation

and deposition of the vitelline membrane components.

Enzyme Inhibition: In-vitro studies have shown that the DNC portion of Nicarbazin can

inhibit transglutaminase activity.[6][7] Transglutaminases are enzymes that cross-link

proteins, a process that is likely important for the structural integrity of the vitelline

membrane.

Alteration of Lipid Metabolism: Nicarbazin has been observed to increase the activity of

lipoprotein lipase in vitro.[6][7] This could potentially interfere with the transport and

deposition of lipids required for yolk formation.

The disruption of the vitelline membrane leads to a porous and weakened structure, often

resulting in mottled yolks and, ultimately, embryonic mortality.[1][4]

Signaling Pathway: Nicarbazin's Contraceptive
Effect
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Caption: Proposed signaling pathway for the contraceptive effect of Nicarbazin in avian

species.

Experimental Protocols
High-Performance Liquid Chromatography (HPLC) for
Nicarbazin Determination
This protocol is a representative method for the determination of the DNC component of

Nicarbazin in broiler liver tissue.

1. Sample Preparation: a. Homogenize 2 g of liver tissue. b. Extract the homogenate with two

portions of acetonitrile (10 mL and 5 mL). c. Defat the combined extracts with hexane. d.

Evaporate the acetonitrile layer to dryness under a stream of nitrogen.

2. Solid-Phase Extraction (SPE) Cleanup: a. Reconstitute the dried extract in 500 µL of

acetonitrile-water (70:30, v/v). b. Load the reconstituted extract onto a C18 SPE cartridge. c.

Elute the analyte with 2.5 mL of acetonitrile-water (70:30, v/v). d. Evaporate the eluate to

dryness and reconstitute in 500 µL of acetonitrile-water (80:20, v/v).

3. HPLC Analysis:

Column: C18 reversed-phase column.
Mobile Phase: Acetonitrile-water gradient.
Detection: UV detector at 350 nm.
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Quantification: Based on a calibration curve prepared from DNC standards.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR spectroscopy can be used to confirm the structure of the DNC component of

Nicarbazin.

Sample Preparation: Dissolve a sample of the DNC hapten in deuterated dimethyl sulfoxide

(DMSO-d₆).

Expected Chemical Shifts (δ) for DNC Hapten:

δ 13.80 (s, 1H): Carboxylic acid proton (-COOH).

δ 9.74 (s, 1H) and 9.73 (s, 1H): Amide protons (-NH).

δ 8.23 (d, J=8.9 Hz, 2H), 8.06 (d, J=8.9 Hz, 1H), 7.90 (d, J=2.3 Hz, 1H), and 7.78–7.69 (m,

3H): Aromatic protons (ArH).[9]

The presence of these characteristic peaks confirms the structure of the DNC hapten.[9]

Infrared (IR) Spectroscopy
IR spectroscopy is useful for identifying the functional groups present in the Nicarbazin
complex.

Sample Preparation: Prepare a potassium bromide (KBr) pellet containing a small amount of

the Nicarbazin sample.

Expected Characteristic Absorption Bands:

~3300-3400 cm⁻¹: N-H stretching vibrations of the amide groups in DNC.

~1650-1700 cm⁻¹: C=O stretching vibration of the urea carbonyl group in DNC.

~1500-1550 cm⁻¹ and ~1300-1350 cm⁻¹: Asymmetric and symmetric stretching vibrations of

the nitro groups (-NO₂) in DNC.
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~1600 cm⁻¹ and ~1450-1500 cm⁻¹: C=C and C=N stretching vibrations of the pyrimidine ring

in HDP.

~3000-3100 cm⁻¹: C-H stretching of the aromatic rings and methyl groups.

Experimental Workflow for Nicarbazin Analysis in
Biological Samples

Biological Sample
(e.g., Liver, Egg)

Homogenization

Solvent Extraction
(e.g., Acetonitrile)

Sample Cleanup
(e.g., SPE, LLE)

Instrumental Analysis

HPLC-UV/MS NMR Spectroscopy
(for structural confirmation)

IR Spectroscopy
(for functional group analysis)

Data Analysis and
Quantification
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Caption: A generalized experimental workflow for the analysis of Nicarbazin in biological

matrices.

Conclusion
Nicarbazin remains a significant compound in veterinary medicine and wildlife management

due to its potent biological activities. A thorough understanding of its chemical structure,

physicochemical properties, and mechanisms of action is essential for its safe and effective

use. The analytical methods outlined in this guide provide a framework for the accurate

detection and quantification of Nicarbazin and its residues, ensuring compliance with

regulatory standards and contributing to the development of new applications for this versatile

molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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